What is Cabazitaxel-d9 and its primary use in research
What is Cabazitaxel-d9 and its primary use in research
This document provides a comprehensive overview of Cabazitaxel-d9, detailing its core properties, its primary application in research as an internal standard for Cabazitaxel (B1684091), and the extensive research landscape of Cabazitaxel itself. It is intended for researchers, scientists, and professionals in drug development seeking in-depth technical information.
Introduction to Cabazitaxel-d9
Cabazitaxel-d9 is the deuterium-labeled form of Cabazitaxel.[1][2] In this molecule, nine hydrogen atoms have been replaced with their heavy isotope, deuterium. This isotopic substitution increases the molecular weight of the compound without significantly altering its chemical properties.[2]
Primary Use in Research:
The primary and critical role of Cabazitaxel-d9 in a research setting is as an internal standard for the accurate quantification of Cabazitaxel in biological samples.[1][3] In analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), a known amount of the deuterated standard is added to a sample.[3] Because Cabazitaxel-d9 behaves almost identically to Cabazitaxel during sample preparation and analysis but is distinguishable by its higher mass, it allows for precise correction of any sample loss or variability, thereby ensuring highly accurate measurement of the non-labeled drug's concentration.[1] This technique is fundamental in pharmacokinetic and metabolic studies.[2]
Cabazitaxel: The Active Compound
Cabazitaxel, sold under the brand name Jevtana, is a second-generation, semi-synthetic taxane (B156437) derivative.[4][5][6][7] It is a potent antineoplastic agent that was specifically developed to overcome resistance to other taxane chemotherapies, such as docetaxel (B913).[4][8]
Primary Clinical Application:
Cabazitaxel, in combination with prednisone (B1679067), is approved for the treatment of patients with metastatic castration-resistant prostate cancer (mCRPC) who have previously been treated with a docetaxel-containing regimen.[7][9][10] Its development and approval filled a critical need for effective second-line chemotherapy in patients whose disease has progressed after initial taxane therapy.[7][11][12]
Mechanism of Action
Cabazitaxel's cytotoxic effect stems from its role as a microtubule inhibitor, a mechanism it shares with other taxanes.[4][5][13] However, its structural modifications give it a distinct advantage in resistant cancer cells.
-
Microtubule Stabilization : Cabazitaxel binds to the β-tubulin subunit of microtubules.[4][6][9] This binding promotes the assembly of tubulin into microtubules and simultaneously inhibits their disassembly.[5][9]
-
Mitotic Arrest : The resulting stabilization of microtubules is disruptive to the dynamic process of mitotic spindle formation, which is essential for cell division.[9] This interference halts the cell cycle in the G2/M phase, preventing cancer cells from successfully dividing.[14]
-
Induction of Apoptosis : The sustained mitotic arrest ultimately triggers programmed cell death (apoptosis) in the cancer cells.[4]
-
Overcoming Drug Resistance : A key feature of Cabazitaxel is its low affinity for the P-glycoprotein (P-gp) efflux pump.[7][9] P-gp is a protein that actively transports chemotherapy drugs out of cancer cells, and its overexpression is a common mechanism of resistance to docetaxel.[7] Because Cabazitaxel is a poor substrate for P-gp, it can accumulate to effective cytotoxic concentrations inside resistant tumor cells.[7]
Caption: Mechanism of Cabazitaxel action and its advantage in overcoming P-gp-mediated drug resistance.
Quantitative Data
Table 1: In Vitro Cytotoxicity (IC50) of Cabazitaxel in Various Cancer Cell Lines
The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.
| Cell Line | Cancer Type | Exposure Time | IC50 (nM) | Reference |
| SK-hep-1 | Hepatocellular Carcinoma | 72 h | 0.84 | [14] |
| SK-sora-5 (Sorafenib-resistant) | Hepatocellular Carcinoma | 72 h | 0.73 | [14] |
| C4-2B | Prostate Cancer | 48 h | 2.8 | [15] |
| C4-2B | Prostate Cancer | 72 h | 4.96 | [15] |
| PC3 | Prostate Cancer | 48 h | 3.8 | [15] |
| PC3 | Prostate Cancer | 72 h | 3.45 | [15] |
| DU-145 | Prostate Cancer | - | 0.6 | [16] |
| 22Rv1 | Prostate Cancer | - | 0.7 | [16] |
| P388 | Lymphoblastic Leukemia | 4 days | 4 - 41 (range) | [3][17] |
| HL-60 | Promyelocytic Leukemia | 4 days | 4 - 41 (range) | [3][17] |
| Calc18 | Breast Carcinoma | 4 days | 4 - 41 (range) | [3][17] |
| KB | Cervical Adenocarcinoma | 4 days | 4 - 41 (range) | [3][17] |
| P-gp expressing (drug-resistant) | Various | - | 16 - 414 | [3] |
Table 2: Pharmacokinetic Parameters of Cabazitaxel
| Parameter | Value | Species/Context | Reference |
| Metabolism | Extensively in the liver (≥95%) | Human | [9][13] |
| Primary Metabolizing Enzyme | CYP3A4 (80-90%) | Human | [9][13] |
| Protein Binding | 89-92% (mainly albumin and lipoproteins) | Human | [9][13] |
| Elimination Route | Primarily fecal (76% as metabolites) | Human | [5][9][13] |
| Renal Excretion | <4% of dose | Human | [5][9][13] |
| Volume of Distribution (Vd) | 2,034 ± 1,495 L/m² (Large and variable) | Human | [5] |
| Clearance | 27.3 ± 9.7 L/hour/m² | Human | [5] |
Table 3: Key Efficacy Results from the Phase III TROPIC Trial
This pivotal trial compared Cabazitaxel plus prednisone to mitoxantrone (B413) plus prednisone in patients with mCRPC who had progressed after docetaxel therapy.
| Endpoint | Cabazitaxel + Prednisone | Mitoxantrone + Prednisone | Hazard Ratio (HR) / p-value | Reference |
| Median Overall Survival | 15.1 months | 12.7 months | HR=0.72; p<0.0001 | [11] |
| Median Progression-Free Survival | 2.8 months | 1.4 months | HR=0.74; p<0.0001 | [11][17] |
| Tumor Response Rate | 14.4% | 4.4% | p=0.0005 | [11] |
| PSA Response Rate (≥50% decline) | 39.2% | 17.8% | p=0.0002 | [11] |
Experimental Protocols
Protocol: In Vitro Cytotoxicity Assay
This protocol outlines the determination of IC50 values using a standard cell viability assay (e.g., MTT or CCK8).
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Cell Culture: Culture the desired cancer cell line (e.g., PC-3) in appropriate media and conditions until they reach approximately 80% confluence.
-
Cell Seeding: Trypsinize the cells, count them using a hemocytometer, and seed them into 96-well plates at a predetermined density (e.g., 5,000 cells/well). Allow cells to adhere overnight.
-
Drug Preparation: Prepare a stock solution of Cabazitaxel in DMSO.[16] Create a series of dilutions in cell culture medium to achieve the final desired concentrations (e.g., 0.1 nM to 100 nM).[16] Include a vehicle control (DMSO at the highest concentration used).
-
Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various Cabazitaxel concentrations or the vehicle control.
-
Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) under standard cell culture conditions.[14][15]
-
Viability Assessment: Add the viability reagent (e.g., 10 µL of CCK8 or MTT solution) to each well and incubate for 1-4 hours.
-
Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.
-
Analysis: Normalize the absorbance values to the vehicle control wells to determine the percentage of cell viability. Plot the log of the inhibitor concentration against the normalized response and use a non-linear regression model (variable slope) to calculate the IC50 value.[15]
Caption: Experimental workflow for determining the in vitro IC50 of Cabazitaxel.
Protocol: Tubulin Polymerization Assay
This assay measures the effect of a compound on the assembly of purified tubulin into microtubules.[18]
-
Reagent Preparation: Use purified tubulin (e.g., from porcine brain) at a concentration of 6 µM in a polymerization buffer containing GTP.[18] Prepare Cabazitaxel at various concentrations.
-
Assay Setup: In a temperature-controlled spectrophotometer set to 37°C, mix the tubulin with the different concentrations of Cabazitaxel.
-
Polymerization Measurement: Initiate polymerization and monitor the increase in optical density (OD) at 350 nm over time. The rate of polymerization is expressed as ΔOD/min.[18]
-
Data Analysis: Determine the concentration of Cabazitaxel that reduces the lag time for polymerization by 50% (LT50).[18]
-
Depolymerization Assay (Optional): To assess stabilization, polymerize tubulin (9 µM) first, then induce depolymerization by reducing the temperature to 8°C in the presence of the drug.[18] Monitor the decrease in OD. Calculate the concentration that inhibits cold-induced disassembly by 50% (dIC50).[18]
Protocol: In Vivo Antitumor Activity (Xenograft Model)
This protocol describes a typical subcutaneous xenograft study in mice.[19]
-
Animal Model: Use immunocompromised mice (e.g., BALB/c nude mice).[19] All procedures must be approved by an Animal Care and Use Committee.[18][19]
-
Tumor Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., PC-3) into the flank of each mouse.[18]
-
Tumor Growth and Grouping: Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Randomly assign mice into treatment groups (e.g., saline control, Cabazitaxel).[19]
-
Drug Administration: Administer Cabazitaxel intravenously via the tail vein at a specified dose and schedule (e.g., 10 mg/kg every other day for 5 doses).[19] The drug is typically formulated in a solution such as polysorbate 80/ethanol/glucose.[18]
-
Monitoring: Measure tumor volume (using calipers, Volume = 0.5 × length × width²) and mouse body weight every few days.[19] Body weight is monitored as an indicator of toxicity.
-
Endpoint: The study concludes when tumors in the control group reach a predetermined size, or at a fixed time point. Tumors are then excised and may be used for further analysis.
-
Analysis: Compare the tumor growth curves and final tumor volumes between the treated and control groups to determine antitumor efficacy.
Protocol: Pharmacokinetic Study in Rats
This protocol outlines a basic pharmacokinetic study where Cabazitaxel-d9 would be essential.
-
Animal Model: Use male Sprague-Dawley rats (220 ± 20 g).[19] Fast rats for 12 hours prior to the study.
-
Internal Standard Preparation: Prepare a stock solution of Cabazitaxel-d9 to be used as the internal standard during sample analysis.
-
Drug Administration: Administer Cabazitaxel intravenously at a specific dose (e.g., 8 mg/kg).[19]
-
Sample Collection: Collect blood samples (e.g., 300 µL) from the orbital sinus or tail vein at multiple time points (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 12h, 24h).[19] Collect samples into heparinized tubes.
-
Plasma Preparation: Centrifuge the blood samples (e.g., 8000 rpm for 10 min) to separate the plasma.[19] Store the plasma at -20°C until analysis.
-
Sample Analysis (LC-MS):
-
Thaw plasma samples.
-
Add a precise amount of the Cabazitaxel-d9 internal standard solution to each plasma sample.
-
Perform a protein precipitation or liquid-liquid extraction to isolate the drug and the standard.
-
Inject the extracted sample into an LC-MS system.
-
Quantify the amount of Cabazitaxel by comparing its peak area to the peak area of the known amount of Cabazitaxel-d9.
-
-
Pharmacokinetic Analysis: Plot the plasma concentration of Cabazitaxel versus time. Use pharmacokinetic software to calculate key parameters such as clearance (CL), volume of distribution (Vd), and area under the curve (AUC).
Caption: Logical relationship of Cabazitaxel's role in the treatment sequence for mCRPC.
References
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- 2. Cabazitaxel-d9 | CAS#:1383572-19-7 | Chemsrc [chemsrc.com]
- 3. caymanchem.com [caymanchem.com]
- 4. The Comprehensive Guide To Cabazitaxel: From Mechanism To Market | OCTAGONCHEM [octagonchem.com]
- 5. Cabazitaxel (Jevtana): A Novel Agent for Metastatic Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 6. drugs.com [drugs.com]
- 7. experts.umn.edu [experts.umn.edu]
- 8. Preclinical profile of cabazitaxel - PMC [pmc.ncbi.nlm.nih.gov]
- 9. go.drugbank.com [go.drugbank.com]
- 10. Cabazitaxel (intravenous route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
- 11. Cabazitaxel: a new drug for metastatic prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. cancercareontario.ca [cancercareontario.ca]
- 14. Cabazitaxel, a novel chemotherapeutic alternative for drug-resistant hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
- 15. mdpi.com [mdpi.com]
- 16. Ritonavir reverses resistance to docetaxel and cabazitaxel in prostate cancer cells with acquired resistance to docetaxel - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Critical appraisal of cabazitaxel in the management of advanced prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 18. aacrjournals.org [aacrjournals.org]
- 19. Preparation and Evaluation of Cabazitaxel-Loaded Bovine Serum Albumin Nanoparticles for Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
